Cas no 1806898-12-3 (3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid
• CAS No: 1806898-12-3
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4872709
• Update Time: 2025-06-23

3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(2-6(14)15)3-13-8(7(4)10)9(11)12/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： OULOYSNVINXVAQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CC(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid

3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic Acid (CAS No. 1806898-12-3): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid, identified by its CAS number CAS No. 1806898-12-3, represents a significant intermediate in the realm of pharmaceutical synthesis. This pyridine derivative, characterized by its chloro, difluoromethyl, and methyl substituents, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The unique structural motifs present in this molecule contribute to its reactivity and functionality, making it a valuable building block for synthetic chemists.

In recent years, the demand for innovative pharmaceuticals has driven extensive research into heterocyclic compounds, particularly those featuring pyridine cores. The presence of a chloro group at the 3-position and a difluoromethyl group at the 2-position enhances the electrophilic nature of the molecule, facilitating various nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

The acetic acid moiety at the 5-position further extends the synthetic utility of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid. It serves as a handle for further functionalization through esterification, amidation, or other carboxylic acid transformations. These modifications are critical in tailoring pharmacokinetic properties and improving drug-like characteristics of the final therapeutic compounds. The compound’s ability to undergo such diverse chemical modifications makes it a cornerstone in medicinal chemistry libraries.

Recent advancements in computational chemistry have also highlighted the importance of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid in virtual screening and de novo drug design. Molecular modeling studies have demonstrated that this scaffold can interact effectively with biological targets, including enzymes and receptors involved in critical disease pathways. The electron-withdrawing nature of the difluoromethyl group and the electron-donating effects of the methyl group contribute to optimal binding interactions, enhancing the potential for developing potent inhibitors or agonists.

The synthesis of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid involves multi-step organic transformations that showcase modern synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and difluoromethyl substituents efficiently. These catalytic processes not only improve yields but also minimize waste, aligning with green chemistry principles. Additionally, transition-metal-catalyzed hydrogenation techniques have been utilized to achieve selective reduction of functional groups, ensuring high purity and enantiopurity where necessary.

In clinical research, derivatives of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid have shown promise in treating various conditions, including inflammatory disorders and infectious diseases. The pyridine core is a common motif in drugs targeting these conditions due to its ability to modulate biological pathways effectively. Preclinical studies have indicated that certain analogs exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, their structural features may contribute to enhanced bioavailability and reduced toxicity compared to earlier generations of therapeutic agents.

The role of fluorinated compounds in medicinal chemistry cannot be overstated, and 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid exemplifies this trend. Fluoro substituents are known to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drugs. The incorporation of a difluoromethyl group at the 2-position not only enhances these properties but also allows for further derivatization to explore new chemical spaces. This flexibility is crucial for addressing unmet medical needs where existing treatments are suboptimal.

The future prospects for 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid are bright, with ongoing research focusing on expanding its applications in drug discovery. Innovations in synthetic methodologies continue to emerge, enabling more efficient and sustainable production methods. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists are expected to yield novel insights into how this compound can be leveraged for therapeutic benefit. As computational tools become more sophisticated, virtual screening campaigns will likely identify new derivatives with enhanced efficacy and selectivity.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-methylpyridine-5-acetic acid (CAS No. 1806898-12-3) stands as a pivotal intermediate in modern pharmaceutical synthesis. Its structural features enable diverse functionalization strategies, making it indispensable for constructing complex drug molecules. With advancements in synthetic chemistry and computational biology driving innovation forward, this compound is poised to play an increasingly significant role in addressing global health challenges through targeted therapeutic interventions.